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Compound of Interest

Compound Name: Egta

Cat. No.: B050990 Get Quote

Welcome to the Technical Support Center for EGTA (ethylene glycol-bis(β-aminoethyl ether)-

N,N,N',N'-tetraacetic acid) solutions. This resource is designed for researchers, scientists, and

drug development professionals to provide guidance on the long-term stability, proper storage,

and troubleshooting of EGTA solutions to ensure the integrity and reproducibility of your

experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for EGTA stock solutions?

A 0.5 M EGTA stock solution with a pH of 8.0 can be stored at room temperature for short

periods. For longer-term storage, refrigeration at 2-8°C is recommended, where it can remain

stable for several months. For extended storage, sterile filtering the solution and storing it in

aliquots at -20°C is advisable to prevent degradation and contamination.[1] Some commercial

EGTA solutions are reported to have a shelf life of up to 60 months when stored at 10-25°C.[1]

Q2: What is the expected shelf life of a prepared EGTA solution?

The shelf life of an EGTA solution depends on the storage conditions, concentration, and

preparation method. A properly prepared and stored 0.5 M EGTA stock solution at pH 8.0 can

be stable for up to one year at 4°C.[2] For lower concentrations, such as 10 mM in water, a

shelf life of about a month at 4°C has been reported.[3]

Q3: What are the signs of EGTA solution degradation?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b050990?utm_src=pdf-interest
https://www.benchchem.com/product/b050990?utm_src=pdf-body
https://www.benchchem.com/product/b050990?utm_src=pdf-body
https://www.benchchem.com/product/b050990?utm_src=pdf-body
https://www.benchchem.com/product/b050990?utm_src=pdf-body
https://www.support.hach.com/myhach/s/article/KA-en-US-TE5830-1007167?language=en_US
https://www.benchchem.com/product/b050990?utm_src=pdf-body
https://www.support.hach.com/myhach/s/article/KA-en-US-TE5830-1007167?language=en_US
https://www.benchchem.com/product/b050990?utm_src=pdf-body
https://www.benchchem.com/product/b050990?utm_src=pdf-body
https://www.benchchem.com/product/b050990?utm_src=pdf-body
https://ijmr.net.in/current/2021/NOVEMBER,-2021/FTWnYT1Df9IRHsi.pdf
https://www.reddit.com/r/biology/comments/5luv1l/shelf_life_and_storage_conditions_for_egta/
https://www.benchchem.com/product/b050990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visual signs of EGTA solution degradation can include:

Precipitation: The formation of a solid precipitate in the solution, especially after temperature

changes or addition to a buffer, can indicate a problem.[1]

Discoloration: Any change from a clear, colorless solution may suggest contamination or

degradation.

pH Shift: A significant change in the pH of the solution over time can indicate degradation or

absorption of atmospheric CO2.

Q4: Can I freeze my EGTA solution?

Yes, EGTA solutions can be frozen for long-term storage. It is recommended to store them in

single-use aliquots to avoid repeated freeze-thaw cycles, which can potentially affect the

stability of the solution.

Q5: Why is the pH of my EGTA solution critical for its stability and function?

The chelating capacity of EGTA is highly dependent on pH. EGTA's affinity for calcium ions is

significantly reduced at lower pH values due to the protonation of its carboxyl groups. For

optimal chelation and solubility, EGTA solutions should be maintained at a pH of around 8.0.
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Problem Possible Cause Solution

EGTA powder will not dissolve

Incorrect pH: EGTA is poorly

soluble in water at neutral or

acidic pH.

Slowly add a strong base (e.g.,

10 M NaOH or KOH) dropwise

while stirring to raise the pH to

8.0. The EGTA will dissolve as

the pH increases.

Low Temperature: Solubility is

lower at colder temperatures.

Prepare concentrated stock

solutions at room temperature.

High Concentration:

Attempting to make a stock

solution above 0.5 M can be

difficult.

Prepare a 0.5 M stock solution

and dilute it to your desired

working concentration.

Precipitate forms after adding

EGTA to my buffer

pH Drop: Your working buffer

may have a pH below 8.0,

causing the EGTA to

precipitate.

Ensure the final buffer pH is

high enough to maintain EGTA

solubility. You may need to

readjust the pH of the final

solution after adding the EGTA

stock.

Inconsistent or unexpected

experimental results

Inaccurate EGTA

Concentration: The purity of

commercial EGTA can vary,

and it is often hydrated.

For highly sensitive

experiments, consider titrating

your EGTA solution to

determine its exact

concentration.

Incorrect Free Calcium

Calculation: The chelating

capacity of EGTA is influenced

by pH, temperature, and ionic

strength.

Use a calcium buffer calculator

program to determine the

precise amount of EGTA and

calcium needed for your

specific experimental

conditions.

Degraded EGTA Solution: The

chelating activity of the EGTA

solution may have diminished

over time.

If degradation is suspected,

prepare a fresh solution. For

critical applications, consider

performing a quality control
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check on the solution's

chelating capacity.

Data on EGTA Solution Stability
While comprehensive quantitative data on the degradation rate of EGTA solutions under

various storage conditions is limited in publicly available literature, the primary degradation

pathway at typical laboratory storage temperatures is believed to be slow hydrolysis. The

stability is significantly influenced by pH and temperature.

Storage Condition Stability Summary

Storage
Temperature

Concentration
Recommended
Duration

Notes

Room Temperature

(10-25°C)
0.5 M Short-term

Suitable for daily use.

Some commercial

solutions are stable

for up to 60 months.

Refrigerated (2-8°C) 0.5 M
Several months to a

year

Recommended for

long-term storage of

stock solutions.

10 mM
Approximately 1

month

Lower concentrations

may have a shorter

shelf life.

Frozen (-20°C) 0.5 M Extended periods

Aliquoting is

recommended to

avoid freeze-thaw

cycles.

Experimental Protocols
Protocol for Preparation of 0.5 M EGTA Stock Solution
(pH 8.0)
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Materials:

EGTA (free acid or disodium salt)

Deionized water

10 M Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH)

Calibrated pH meter

Magnetic stirrer and stir bar

Beaker and graduated cylinder

Procedure:

Weigh out the appropriate amount of EGTA for your desired final volume (e.g., 19.02 g for

100 mL of 0.5 M solution).

Add the EGTA to a beaker containing deionized water, approximately 80% of the final

volume.

Place the beaker on a magnetic stirrer and begin stirring. The solution will be a cloudy

suspension.

Slowly add 10 M NaOH or KOH dropwise while continuously monitoring the pH with a

calibrated pH meter.

Continue adding the base until the EGTA is completely dissolved. The solution will become

clear as the pH approaches 8.0.

Carefully adjust the final pH to 8.0.

Transfer the solution to a graduated cylinder and add deionized water to reach the final

desired volume.

For long-term storage, sterile filter the solution through a 0.22 µm filter and store in aliquots

at 2-8°C or -20°C.
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Protocol for Assessing EGTA Chelation Capacity
(Spectrophotometric Method)
This protocol provides a method to qualitatively or semi-quantitatively assess the calcium

chelation capacity of an EGTA solution using a calcium-sensitive dye.

Materials:

EGTA solution to be tested

Calcium chloride (CaCl₂) standard solution (e.g., 1 M)

Calcium-sensitive colorimetric indicator (e.g., Arsenazo III, o-cresolphthalein complexone) or

fluorescent indicator (e.g., Fluo-4, Fura-2)

Buffer solution (e.g., Tris-HCl, pH 7.4)

Spectrophotometer or fluorometer

Cuvettes or microplate reader

Procedure:

Prepare a series of solutions containing a fixed concentration of the calcium indicator in the

buffer.

To these solutions, add a known concentration of CaCl₂ to elicit a measurable change in

absorbance or fluorescence.

Add varying concentrations of your EGTA solution to these calcium-containing solutions.

Measure the absorbance or fluorescence of each sample at the appropriate wavelength.

A decrease in the signal from the calcium-indicator complex indicates that EGTA is chelating

the calcium. The extent of the signal reduction can be used to estimate the relative activity of

your EGTA solution compared to a freshly prepared standard.
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Visualizations
EGTA Solution Preparation and QC Workflow
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Caption: Workflow for EGTA solution preparation, storage, and quality control.

EGTA Troubleshooting Logic
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Click to download full resolution via product page

Caption: Decision tree for troubleshooting common issues with EGTA solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b050990#long-term-stability-and-storage-of-egta-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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